Cas no 33709-41-0 (phenethyl alcohol,m-chloro-,acetate)

• Product Name: phenethyl alcohol,m-chloro-,acetate
• CAS No: 33709-41-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD12964342
• CID: 918301
• PubChem ID: 141834
• Update Time: 2025-04-19

phenethyl alcohol,m-chloro-,acetate Chemical and Physical Properties

Names and Identifiers

• phenethyl alcohol,m-chloro-,acetate
• 2-(3-chlorophenyl)ethyl acetate
• DTXSID30187393
• 3-Chlorophenethylacetate
• AINURQUNOQXLRL-UHFFFAOYSA-N
• 3-Chlorophenethyl alcohol, acetate
• 3-Chlorophenethyl acetate
• SCHEMBL13667239
• Phenethyl alcohol, m-chloro-, acetate
• 33709-41-0

• MDL： MFCD12964342
• Inchi： 1S/C10H11ClO2/c1-8(12)13-6-5-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： AINURQUNOQXLRL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCOC(C)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes